Cas no 1170974-06-7 (6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1170974-06-7
• MF: C₁₆H₁₄FN₅OS
• MW: 343.378664493561
• CID: 5470448
• Update Time: 2025-06-09

6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-fluoro-2-benzothiazolyl)-1-piperazinyl]-2-pyrazinyl-
• 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C16H14FN5OS/c17-11-1-2-12-14(9-11)24-16(20-12)22-7-5-21(6-8-22)15(23)13-10-18-3-4-19-13/h1-4,9-10H,5-8H2
• InChI Key： XZRLLVMAGWMPQK-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(F)C=C3S2)CC1)(C1=NC=CN=C1)=O

Computed Properties

• Exact Mass: 343.09
• Monoisotopic Mass: 343.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Comprehensive Overview of 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1170974-06-7)

6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1170974-06-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the benzothiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a pyrazine-2-carbonyl moiety and a piperazine ring in its structure further enhances its pharmacological potential, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. Researchers are particularly interested in 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole due to its ability to interact with various biological targets, including enzymes and receptors. Its fluorine substitution is a key feature, as fluorine atoms are known to improve the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with the growing trend of fluorinated drugs in modern medicine.

The synthesis of 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 1170974-06-7 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly valuable for researchers conducting structure-activity relationship (SAR) studies or virtual screening campaigns.

One of the most frequently searched topics related to this compound is its potential role in cancer therapy. Preliminary studies suggest that benzothiazole derivatives exhibit promising antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. The incorporation of a pyrazine ring may further enhance its selectivity and potency, making it a candidate for targeted therapy. Additionally, the compound's piperazine moiety is often associated with improved solubility and pharmacokinetic properties, addressing a common challenge in drug development.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The benzothiazole scaffold is found in several CNS-active drugs, and the presence of a fluoro group could facilitate blood-brain barrier penetration. Researchers are exploring its effects on neurotransmitter systems, which could lead to breakthroughs in treating conditions like depression, anxiety, and Parkinson's disease. This aligns with the increasing focus on neuropharmacology and the search for safer, more effective neurotherapeutics.

From a technical perspective, the characterization of 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole involves advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for confirming its structure, purity, and stability, which are critical for regulatory approval and clinical translation. The compound's CAS No. 1170974-06-7 is often used in patent literature and scientific publications, underscoring its importance in intellectual property and research.

In conclusion, 6-fluoro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1170974-06-7) represents a promising candidate for further investigation in drug discovery. Its unique structural features, combined with the growing body of research on benzothiazole and pyrazine derivatives, highlight its potential to address unmet medical needs. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies in oncology, neurology, and beyond.